Cas no 1696136-39-6 (methyl 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxylate
• CAS No: 1696136-39-6
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 5806420
• PubChem ID: 107344657
• Update Time: 2025-07-30

methyl 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxylate
• 1696136-39-6
• EN300-1106614

• Inchi： 1S/C9H15N3O3/c1-14-5-3-4-12-6-7(10)8(11-12)9(13)15-2/h6H,3-5,10H2,1-2H3
• InChI Key： RARMMXGTKMWRLQ-UHFFFAOYSA-N
• SMILES： O(C)CCCN1C=C(C(C(=O)OC)=N1)N

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxylate

Methyl 4-Amino-1-(3-Methoxypropyl)-1H-Pyrazole-3-Carboxylate (CAS No. 1696136-39-6): An Overview

Methyl 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxylate (CAS No. 1696136-39-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. The compound's structure includes a pyrazole ring, an amino group, and a methoxypropyl substituent, which collectively contribute to its chemical and biological properties.

The pyrazole ring is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. Pyrazoles are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of the pyrazole ring in methyl 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxylate suggests that it may exhibit similar biological activities, making it a valuable candidate for further investigation.

The amino group is another key functional group in this compound. Amino groups are essential in many biological processes and are often involved in the formation of hydrogen bonds, which can influence the compound's solubility and binding affinity to biological targets. In the context of drug design, the amino group can be modified to enhance the compound's pharmacological properties, such as its potency and selectivity.

The methoxypropyl substituent adds additional complexity to the molecule. Methoxy groups are electron-donating groups that can increase the lipophilicity of a molecule, potentially enhancing its ability to cross cell membranes and reach intracellular targets. The propyl chain provides flexibility and can influence the conformational stability of the molecule. Together, these features make methyl 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxylate a promising candidate for various applications in medicinal chemistry.

Recent research has highlighted the potential of pyrazole derivatives in various therapeutic areas. For example, a study published in the Journal of Medicinal Chemistry reported that pyrazole derivatives with similar structural features to methyl 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxylate exhibited potent anti-inflammatory activity. Another study in the European Journal of Medicinal Chemistry demonstrated that pyrazole-based compounds could effectively inhibit specific enzymes involved in cancer progression.

In addition to its potential therapeutic applications, methyl 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxylate has been studied for its use as an intermediate in organic synthesis. The compound's reactivity and functional group diversity make it a useful building block for synthesizing more complex molecules. Researchers have utilized this compound as a starting material for the synthesis of novel pyrazole derivatives with enhanced biological activities.

The synthesis of methyl 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxylate typically involves multi-step reactions, including condensation, cyclization, and functional group modification. Advanced synthetic methods have been developed to improve the yield and purity of the final product. These methods often involve the use of catalysts and optimized reaction conditions to ensure high efficiency and selectivity.

In terms of safety and handling, it is important to note that while methyl 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxylate is not classified as a hazardous chemical or controlled substance, proper precautions should be taken during handling and storage to ensure safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

The future prospects for methyl 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and evaluating its efficacy in preclinical models. Additionally, efforts are being made to develop scalable synthetic routes for large-scale production, which could facilitate its transition from laboratory research to practical applications.

In conclusion, methyl 4-amino-1-(3-methoxypropyl)-1H-pyrazole-3-carboxylate (CAS No. 1696136-39-6) is a multifaceted compound with significant potential in medicinal chemistry and drug development. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and application in various therapeutic areas.